Cas no 1075715-58-0 ((S)-cyclobutyl(phenyl)methanamine)

• Product Name: (S)-cyclobutyl(phenyl)methanamine
• CAS No: 1075715-58-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD22667892
• CID: 4560038
• Update Time: 2025-05-22

(S)-cyclobutyl(phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (S)-cyclobutyl(phenyl)methanamine
• Benzenemethanamine, α-cyclobutyl-, (αS)-

• MDL： MFCD22667892
• Inchi： 1S/C11H15N/c12-11(10-7-4-8-10)9-5-2-1-3-6-9/h1-3,5-6,10-11H,4,7-8,12H2/t11-/m1/s1
• InChI Key： YVAXXHNMTBNQFD-LLVKDONJSA-N
• SMILES： [C@H](C1CCC1)(C1=CC=CC=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (S)-cyclobutyl(phenyl)methanamine

Comprehensive Guide to (S)-Cyclobutyl(phenyl)methanamine (CAS 1075715-58-0): Properties, Applications, and Market Insights

(S)-Cyclobutyl(phenyl)methanamine (CAS 1075715-58-0) is a chiral amine compound with significant potential in pharmaceutical and chemical research. This cyclobutyl phenyl derivative features a unique structural motif that makes it valuable for drug discovery and asymmetric synthesis. The (S)-enantiomer of this compound is particularly interesting due to its potential biological activity and stereoselective applications.

The molecular structure of (S)-cyclobutyl(phenyl)methanamine combines a phenyl ring with a cyclobutyl group through a methanamine linker. This arrangement creates a rigid yet flexible framework that can interact with biological targets in specific ways. Researchers are particularly interested in how the chiral center influences the compound's binding affinity and selectivity in medicinal chemistry applications.

Current market trends show growing demand for chiral building blocks like (S)-cyclobutyl(phenyl)methanamine. Pharmaceutical companies are actively searching for novel amine derivatives that can serve as intermediates in the synthesis of potential drug candidates. The compound's CAS 1075715-58-0 has appeared in numerous patent applications, indicating its importance in drug development pipelines.

One of the most frequently asked questions about (S)-cyclobutyl(phenyl)methanamine concerns its synthetic routes. The compound can be prepared through several methods, including asymmetric hydrogenation of corresponding imines or resolution of racemic mixtures. The optical purity of the final product is crucial for many applications, especially in pharmaceutical contexts where enantiomeric purity directly impacts biological activity.

The physicochemical properties of CAS 1075715-58-0 make it suitable for various research applications. Its moderate lipophilicity, combined with the presence of both aromatic and aliphatic components, allows for diverse interactions in chemical and biological systems. These characteristics have led to investigations of the compound as a potential pharmacophore in central nervous system-targeting molecules.

In the context of green chemistry trends, researchers are exploring more sustainable approaches to produce (S)-cyclobutyl(phenyl)methanamine. Catalytic asymmetric synthesis methods that minimize waste and reduce energy consumption are particularly attractive. The compound's growing importance has also sparked interest in developing more efficient purification techniques to obtain high enantiomeric excess products.

The analytical characterization of (S)-cyclobutyl(phenyl)methanamine typically involves techniques like chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for verifying the compound's identity and assessing its purity, particularly in pharmaceutical applications where stringent quality standards apply. The spectroscopic data for this compound has been well-documented in scientific literature.

From a regulatory perspective, CAS 1075715-58-0 is not currently classified as a controlled substance in most jurisdictions. However, researchers working with this compound should always consult local regulations and implement appropriate safety measures. The compound's handling and storage requirements are similar to those of other aromatic amines, with protection from light and moisture recommended for long-term stability.

The potential therapeutic applications of (S)-cyclobutyl(phenyl)methanamine derivatives are a hot topic in medicinal chemistry. Some studies suggest that structural analogs might show activity against neurological targets, though more research is needed to confirm these findings. The compound's scaffold modification possibilities make it attractive for structure-activity relationship studies.

In the fine chemicals market, suppliers of (S)-cyclobutyl(phenyl)methanamine typically offer the compound in various quantities and purity grades. Prices can vary significantly depending on the enantiomeric purity and scale of purchase. Recent years have seen increased competition among manufacturers, leading to improvements in both quality and accessibility of this specialty chemical.

Looking ahead, the future of CAS 1075715-58-0 appears promising as research continues to uncover new applications. The compound's versatility as a chiral intermediate ensures its ongoing relevance in pharmaceutical development. Additionally, advances in asymmetric synthesis technology may make production more cost-effective, potentially expanding its use in various research fields.

For researchers considering working with (S)-cyclobutyl(phenyl)methanamine, it's important to note that proper characterization and documentation are essential. The compound's spectral data and physical properties should be carefully recorded to ensure reproducibility in experiments. Many laboratories find it beneficial to establish standardized protocols for handling and storing this material.

The intellectual property landscape surrounding (S)-cyclobutyl(phenyl)methanamine continues to evolve, with new patents emerging regularly. These often focus on novel synthetic methods or specific derivatives with potential therapeutic applications. Companies active in this space should monitor these developments closely to avoid infringement and identify licensing opportunities.

In academic settings, CAS 1075715-58-0 has become a valuable tool for teaching concepts of chiral chemistry and asymmetric synthesis. Its well-defined properties and relatively straightforward analysis make it suitable for advanced laboratory courses. Some institutions have developed specialized experiments showcasing the compound's unique characteristics.

Quality control remains paramount when working with (S)-cyclobutyl(phenyl)methanamine, especially in pharmaceutical applications. Standard analytical methods must be validated to ensure accurate assessment of chemical purity and enantiomeric composition. Many contract research organizations now offer specialized services for characterizing such chiral compounds.

As the chemical industry moves toward more sustainable practices, the environmental profile of (S)-cyclobutyl(phenyl)methanamine production is receiving increased attention. Life cycle assessments and green chemistry metrics are being applied to evaluate and improve synthetic routes. These efforts align with broader industry trends toward green pharmaceuticals and sustainable chemistry.

The global market for chiral amines like (S)-cyclobutyl(phenyl)methanamine is expected to grow steadily in coming years. This growth is driven by increasing demand for enantiomerically pure pharmaceuticals and the expansion of biopharmaceutical research. Market analysts predict particularly strong growth in Asia-Pacific regions, where pharmaceutical innovation is accelerating.

For those sourcing CAS 1075715-58-0, it's advisable to work with reputable suppliers who can provide comprehensive analytical data and documentation. Certificates of analysis should include detailed information about enantiomeric purity, residual solvents, and other potential impurities. Establishing long-term relationships with reliable suppliers can ensure consistent quality for research programs.

In conclusion, (S)-cyclobutyl(phenyl)methanamine represents an important building block in modern chemical research. Its unique structural features and chiral nature make it valuable for diverse applications, particularly in pharmaceutical development. As research continues and synthetic methods improve, this compound is likely to play an increasingly significant role in scientific advancement.